Cas no 2229590-41-2 (2-(4,5-dibromofuran-2-yl)acetonitrile)

• Product Name: 2-(4,5-dibromofuran-2-yl)acetonitrile
• CAS No: 2229590-41-2
• MF: C₆H₃Br₂NO
• MW: 264.902119874954
• CID: 6324868
• PubChem ID: 165645976
• Update Time: 2025-08-05

2-(4,5-dibromofuran-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dibromofuran-2-yl)acetonitrile
• EN300-1921477
• 2229590-41-2

• Inchi： 1S/C6H3Br2NO/c7-5-3-4(1-2-9)10-6(5)8/h3H,1H2
• InChI Key： ORYMHKADEYQNLO-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(CC#N)=C1)Br

Computed Properties

• Exact Mass: 264.85609g/mol
• Monoisotopic Mass: 262.85814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.9Ų

Additional information on 2-(4,5-dibromofuran-2-yl)acetonitrile

Recent Advances in the Study of 2-(4,5-dibromofuran-2-yl)acetonitrile (CAS: 2229590-41-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-(4,5-dibromofuran-2-yl)acetonitrile (CAS: 2229590-41-2) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented here is derived from recent peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the versatility of 2-(4,5-dibromofuran-2-yl)acetonitrile as a key intermediate in the synthesis of complex heterocyclic compounds. Its dibromofuran moiety, in particular, has been shown to play a critical role in facilitating various cross-coupling reactions, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the development of novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of furan-based kinase inhibitors with promising anti-cancer properties.

In addition to its synthetic utility, 2-(4,5-dibromofuran-2-yl)acetonitrile has been investigated for its direct biological effects. Preliminary in vitro studies suggest that the compound exhibits moderate cytotoxicity against certain cancer cell lines, possibly due to its ability to interfere with cellular redox balance. However, further mechanistic studies are required to fully elucidate its mode of action. Notably, the compound's stability and bioavailability have been subjects of ongoing optimization efforts, with several research groups exploring various prodrug strategies to enhance its pharmacological profile.

The safety and toxicological aspects of 2-(4,5-dibromofuran-2-yl)acetonitrile have also been examined in recent preclinical evaluations. While the compound shows acceptable toxicity profiles in short-term studies, concerns regarding potential genotoxicity have prompted investigations into structural modifications that could mitigate these risks without compromising its biological activity. These efforts are particularly relevant given the increasing regulatory scrutiny of brominated compounds in pharmaceutical development.

Looking ahead, the potential applications of 2-(4,5-dibromofuran-2-yl)acetonitrile extend beyond traditional small-molecule drug discovery. Recent patent applications indicate growing interest in its use as a versatile linker in antibody-drug conjugates (ADCs) and other targeted therapies. Furthermore, its unique electronic properties make it an interesting candidate for the development of fluorescent probes and other chemical biology tools. As research in this area continues to advance, we anticipate seeing more innovative applications of this compound in both therapeutic and diagnostic contexts.

In conclusion, 2-(4,5-dibromofuran-2-yl)acetonitrile (CAS: 2229590-41-2) represents a promising chemical entity with diverse applications in pharmaceutical research and development. While challenges remain in optimizing its pharmacological properties and safety profile, the compound's unique structural features and demonstrated biological activities make it a valuable asset in the medicinal chemist's toolkit. Continued research efforts in this area are likely to yield important insights that could contribute to the development of novel therapeutic agents for various diseases.